Cas no 2171371-92-7 ((4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171371-92-7
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6006447
• PubChem ID: 165747341
• Update Time: 2025-11-01

(4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1502828
• (4R)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171371-92-7

• Inchi： 1S/C24H26N2O5S/c1-15(10-11-22(27)26-14-32-13-21(26)23(28)29)25-24(30)31-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)/t15?,21-/m0/s1
• InChI Key： BTBPBAFFUTZBBW-FXMQYSIJSA-N
• SMILES： S1CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2171371-92-7)

(4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171371-92-7, is a key intermediate in the synthesis of various therapeutic agents. Its unique structural features, including a thiazolidine ring and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, make it a valuable building block for the development of novel drugs targeting a wide range of diseases.

The thiazolidine moiety in this compound contributes to its stability and bioavailability, making it an attractive candidate for further pharmacological exploration. Thiazolidines are well-known for their role in medicinal chemistry due to their ability to mimic natural amino acids and their potential to interact with biological targets in a highly specific manner. The presence of the Fmoc group enhances the compound's utility in peptide synthesis, providing a protected environment for further functionalization.

Recent advancements in drug discovery have highlighted the importance of chiral compounds in achieving optimal therapeutic outcomes. The (4R) configuration of this compound underscores its stereochemical specificity, which is crucial for ensuring the efficacy and safety of derived pharmaceuticals. Researchers have been particularly interested in leveraging this stereochemistry to develop drugs with improved pharmacokinetic profiles and reduced side effects.

In the realm of biomedicine, this compound has shown promise in preclinical studies as a precursor for drugs targeting neurological disorders. The fluorenylmethoxycarbonyl group not only facilitates its incorporation into larger molecules but also contributes to its photophysical properties, which could be exploited in photochemical therapies. These properties make it an intriguing candidate for developing innovative treatment strategies that combine chemotherapy with photodynamic effects.

The synthesis of (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, ensures high yields and enantiomeric purity. These methodologies are essential for producing pharmaceutical intermediates that meet stringent quality standards.

The growing interest in this compound is also driven by its potential applications in targeted drug delivery systems. The thiazolidine ring can be engineered to incorporate functional groups that enhance cellular uptake and target specificity, while the Fmoc moiety allows for post-synthetic modifications that fine-tune drug properties. Such innovations are critical for developing next-generation therapeutics that address unmet medical needs more effectively.

Furthermore, the versatility of (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid extends to its use as a scaffold for structure-based drug design. By modifying its core structure, researchers can explore new chemical spaces and identify compounds with enhanced biological activity. This approach aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are employed to accelerate the discovery process.

The compound's potential extends beyond traditional small-molecule drugs. It has been explored as a precursor for biologics and peptide-based therapies, where its structural features contribute to improved stability and bioactivity. The thiazolidine ring provides a framework that can be easily modified to accommodate different functional groups, while the Fmoc protection ensures controlled deprotection steps during biologic synthesis.

In conclusion, (4R)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171371-92-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and versatile synthetic applications make it a valuable tool for drug development across multiple therapeutic areas. As research continues to uncover new possibilities for this compound, its role in shaping the future of medicine is poised to grow even further.